Cas no 1212880-90-4 ((2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol)

• Product Name: (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol
• CAS No: 1212880-90-4
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6277641
• PubChem ID: 66514183
• Update Time: 2025-05-19

(2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol
• (2R)-2-AMINO-2-[3-(DIFLUOROMETHOXY)PHENYL]ETHAN-1-OL
• AKOS015928673
• EN300-1932961
• 1212880-90-4

• Inchi： 1S/C9H11F2NO2/c10-9(11)14-7-3-1-2-6(4-7)8(12)5-13/h1-4,8-9,13H,5,12H2/t8-/m0/s1
• InChI Key： ZNHFZWLHNLDZMJ-QMMMGPOBSA-N
• SMILES： FC(OC1=CC=CC(=C1)[C@H](CO)N)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol

Compound Introduction: (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol (CAS No. 1212880-90-4)

The compound (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol, identified by its CAS number 1212880-90-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its chiral center and functional groups, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both an amino group and a difluoromethoxy substituent on a phenylalanine-like backbone suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the demand for innovative therapeutic agents has driven extensive research into novel molecular structures. The compound (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol exemplifies this trend, as its design incorporates elements that enhance binding affinity and selectivity. The stereochemistry at the 2-position, denoted by the (R) configuration, is particularly noteworthy, as it can significantly influence the compound's pharmacokinetic properties and biological activity. This feature is critical in the development of enantiopure drugs, where the spatial arrangement of atoms can dictate efficacy and safety profiles.

The incorporation of a difluoromethoxy group into the molecular framework is another key aspect that contributes to the compound's unique properties. Difluoromethoxy substituents are well-known for their ability to modulate metabolic stability and binding interactions with biological targets. For instance, they can enhance lipophilicity while maintaining solubility, thereby improving drug delivery and bioavailability. This characteristic makes (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol an attractive scaffold for designing next-generation pharmaceuticals.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. Computational modeling and high-throughput screening have become indispensable tools in identifying promising candidates like (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol. These methodologies allow researchers to predict how a molecule will interact with biological receptors at the atomic level, thereby streamlining the drug discovery process. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a potential lead for therapeutic intervention in various diseases.

The amino group in (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol provides another layer of functionality that can be exploited for drug design. Amino groups are versatile and can participate in hydrogen bonding, both within the molecule and with biological targets. This property is particularly valuable in designing molecules that require precise spatial orientation to exert their pharmacological effects. Additionally, amino groups can be further modified through various chemical reactions, allowing for the creation of derivatives with tailored properties.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of complex molecules like (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol. Techniques such as asymmetric synthesis and catalytic methods have been instrumental in achieving high enantiomeric purity, which is crucial for pharmaceutical applications. These innovations not only reduce production costs but also enhance the overall quality of the final product, ensuring consistency and reliability for clinical studies.

The potential applications of (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol extend across multiple therapeutic areas. Its structural features suggest utility in developing treatments for neurological disorders, inflammatory conditions, and infectious diseases. For example, its ability to modulate enzyme activity could make it effective against pathogens or inflammatory mediators. Furthermore, its stereochemical properties may offer advantages over existing drugs by providing better target specificity and reduced side effects.

As research continues to uncover new biological pathways and targets, compounds like (2R)-2-amino-2-3-(difluoromethoxy)phenylethan-1-ol will play an increasingly important role in addressing unmet medical needs. The combination of innovative molecular design with cutting-edge synthetic techniques represents a powerful approach to developing novel therapeutics. By leveraging these advancements, scientists are poised to discover new treatments that improve patient outcomes across various disease states.